Cas no 1185319-82-7 (1-(1-Methyl-1h-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride)

• Product Name: 1-(1-Methyl-1h-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride
• CAS No: 1185319-82-7
• MF: C₁₃H₁₉ClN₄
• MW: 266.769761323929
• CID: 2190178
• PubChem ID: 45786754
• Update Time: 2025-05-24

1-(1-Methyl-1h-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1h-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride
• 1-(1-methylbenzimidazol-2-yl)piperidin-4-amine,hydrochloride
• 1-(1-Methyl-1H-benzimidazol-2-yl)piperidin-4-amine--hydrogen chloride (1/1)
• DB-300330
• 1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-4-amine hydrochloride
• 1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-4-aminehydrochloride
• AKOS015941409
• 1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-amine hydrochloride
• 1185319-82-7
• DTXSID20671433
• 1-(1-methylbenzimidazol-2-yl)piperidin-4-amine;hydrochloride

• MDL： MFCD10698916
• Inchi： 1S/C13H18N4.ClH/c1-16-12-5-3-2-4-11(12)15-13(16)17-8-6-10(14)7-9-17;/h2-5,10H,6-9,14H2,1H3;1H
• InChI Key： OSIPVZPYIHVOKT-UHFFFAOYSA-N
• SMILES： Cl.N1(C2=NC3C=CC=CC=3N2C)CCC(CC1)N

Computed Properties

• Exact Mass: 266.1298243Da
• Monoisotopic Mass: 266.1298243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-(1-Methyl-1h-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride

Introduction to 1-(1-Methyl-1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride (CAS No. 1185319-82-7)

1-(1-Methyl-1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride, identified by its CAS number 1185319-82-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzoimidazole and piperidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates a benzoimidazole moiety linked to a piperidine ring, which is further substituted with an amine group at the 4-position, all of which contribute to its unique pharmacophoric properties.

The benzoimidazole core is a well-documented scaffold in medicinal chemistry, known for its role in modulating various biological pathways. Its aromatic structure and ability to interact with biological targets make it a valuable component in the design of novel therapeutic agents. Specifically, the 1-methyl substitution on the benzoimidazole ring enhances its metabolic stability and binding affinity, while the piperidine ring introduces additional conformational flexibility, which is crucial for optimizing drug-like properties such as solubility and bioavailability.

The amine group at the 4-position of the piperidine ring further expands the pharmacological potential of this compound. Amines are frequently incorporated into drug molecules due to their ability to form hydrogen bonds and participate in ionic interactions with biological targets. In this context, 1-(1-Methyl-1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride exhibits promising interactions with enzymes and receptors involved in critical physiological processes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and its potential targets. Studies suggest that the combination of the benzoimidazole and piperidine moieties may enhance binding affinity to proteins such as kinases and G protein-coupled receptors (GPCRs). These insights have guided the development of novel derivatives aimed at improving efficacy and selectivity for specific therapeutic indications.

One of the most compelling aspects of 1-(1-Methyl-1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride is its potential in oncology research. Benzoimidazole derivatives have been extensively studied for their antitumor properties, often exhibiting mechanisms involving inhibition of key signaling pathways implicated in cancer progression. The presence of the methyl group on the benzoimidazole ring appears to modulate these effects, potentially leading to enhanced therapeutic outcomes with reduced side effects.

In addition to oncology, this compound has shown promise in other therapeutic areas. For instance, preclinical studies have indicated that it may possess neuroprotective properties, making it a candidate for investigating treatments against neurodegenerative disorders such as Alzheimer's disease. The ability of 1-(1-Methyl-1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride to interact with neurotransmitter systems could be leveraged to develop novel therapeutics that modulate neuronal function.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations. Solubility is a critical factor in drug development, as it directly impacts bioavailability and formulation complexity. By incorporating a hydrochloride moiety, researchers have optimized the physicochemical properties of 1-(1-Methyl-1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride, ensuring better performance in both preclinical studies and potential clinical applications.

Current research efforts are focused on synthesizing analogs of 1-(1-Methyl-1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride to further refine its pharmacological profile. By modifying substituents on the benzoimidazole or piperidine rings, scientists aim to identify derivatives with improved potency, selectivity, and metabolic stability. High-throughput screening (HTS) techniques combined with structure-based drug design approaches are being employed to accelerate this process.

The integration of machine learning algorithms into drug discovery has also accelerated the identification of promising candidates like 1-(1-Methyl-1H-benzoimidazol-2-y-piperidin -4 - ylamine hydrochloride). These algorithms can predict biological activity based on molecular structure, allowing researchers to prioritize compounds for experimental validation. Such innovations are streamlining the drug development pipeline, reducing time-to-market for new therapeutics.

In conclusion, 1185319 -82 -7 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for developing novel therapeutics across multiple disease areas. As research progresses, 1185319 -82 -7and its derivatives are likely to play an increasingly important role in addressing unmet medical needs.